1-(2,4-Difluorophenyl)-3-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)urea

• IUPAC Name: 1-(2,4-difluorophenyl)-3-[2-[(2-methyl-6-morpholin-4-ylpyrimidin-4-yl)amino]ethyl]urea
• InChI: InChI=1S/C18H22F2N6O2/c1-12-23-16(11-17(24-12)26-6-8-28-9-7-26)21-4-5-22-18(27)25-15-3-2-13(19)10-14(15)20/h2-3,10-11H,4-9H2,1H3,(H,21,23,24)(H2,22,25,27)
• InChI Key: JTIBZUIDEBVNQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCOCC2)NCCNC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C18H22F2N6O2
• Molecular Weight: 392.4 g/mol

Description

1-(2,4-Difluorophenyl)-3-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)urea is a useful research compound. Its molecular formula is C18H22F2N6O2 and its molecular weight is 392.411. The purity is usually 95%.
BenchChem offers high-quality 1-(2,4-Difluorophenyl)-3-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,4-Difluorophenyl)-3-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biochemical Evaluation

A series of compounds related to 1-(2,4-Difluorophenyl)-3-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)urea was synthesized to explore antiacetylcholinesterase activity. By optimizing the spacer length and introducing greater conformational flexibility, compounds exhibiting high inhibitory activities were developed, highlighting the potential of these structures in designing enzyme inhibitors (Vidaluc et al., 1995).

Antimicrobial Activity

Research into 3-substituted-6-(3-ethyl-4-methylanilino)uracils, which share a structural motif with the target compound, showed potent inhibitory effects on bacterial DNA polymerase IIIC and significant antibacterial activity against Gram-positive bacteria. This indicates the potential of such compounds in antimicrobial drug development (Zhi et al., 2005).

Antioxidant Activity

The synthesis and evaluation of certain derivatives revealed notable antioxidant activity. This suggests the therapeutic potential of these compounds, particularly in conditions associated with oxidative stress (George et al., 2010).

Cancer Treatment Potential

A synthetic derivative, AKF-D52, demonstrated significant antiproliferative effects in non-small cell lung cancer cells by inducing apoptosis and autophagy. This suggests the compound's potential as a therapeutic agent in lung cancer treatment (Gil et al., 2021).

Enzyme Inhibition

Novel derivatives were synthesized for evaluation as receptor tyrosine kinase inhibitors, showing potent activity against chronic myeloid leukemia cell lines. This points to the potential application of such compounds in the treatment of leukemia and cancer through the modulation of the PI3K/AKT signaling pathway (Li et al., 2019).